Cas no 1888976-83-7 (7-Thia-1-azaspiro[4.4]nonane, 7,7-dioxide, hydrochloride (1:1))

• Product Name: 7-Thia-1-azaspiro[4.4]nonane, 7,7-dioxide, hydrochloride (1:1)
• CAS No: 1888976-83-7
• MF: C₇H₁₄ClNO₂S
• MW: 211.70955991745
• CID: 6082027
• PubChem ID: 115027703
• Update Time: 2025-05-20

7-Thia-1-azaspiro[4.4]nonane, 7,7-dioxide, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 7-Thia-1-azaspiro[4.4]nonane, 7,7-dioxide, hydrochloride (1:1)
• 7-Thia-1-azaspiro[4.4]nonane 7,7-dioxide hydrochloride
• 7lambda6-thia-1-azaspiro[4.4]nonane-7,7-dione hydrochloride
• 7lambda6-Thia-1-azaspiro[4.4]nonane 7,7-dioxide;hydrochloride
• EN300-6731889
• 1888976-83-7
• Z2733363937

• Inchi： 1S/C7H13NO2S.ClH/c9-11(10)5-3-7(6-11)2-1-4-8-7;/h8H,1-6H2;1H
• InChI Key： JCYWGFBBDOISBY-UHFFFAOYSA-N
• SMILES： O=S1(CCC2(NCCC2)C1)=O.Cl

Computed Properties

• Exact Mass: 211.0433776g/mol
• Monoisotopic Mass: 211.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on 7-Thia-1-azaspiro[4.4]nonane, 7,7-dioxide, hydrochloride (1:1)

7-Thia-1-azaspiro[4.4]nonane, 7,7-dioxide, hydrochloride (1:1)

The compound 7-Thia-1-azaspiro[4.4]nonane, 7,7-dioxide, hydrochloride (1:1), also known by its CAS number 1888976-83-7, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing a single atom. The spiro ring system in this molecule is further modified by the presence of a sulfur atom at the 7-position, making it a thia-spiro compound. The dioxide group attached to the sulfur atom introduces additional functional complexity, while the hydrochloride salt form ensures stability and solubility in various solvents.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 7-Thia-1-azaspiro[4.4]nonane, 7,7-dioxide, hydrochloride (1:1) through multi-step processes involving ring-closing reactions and functional group transformations. These methods have been optimized to achieve high yields and purity levels, making this compound accessible for research and development purposes. The molecule's structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its conformational flexibility and stereochemical properties.

One of the most promising applications of CAS No 1888976-83-7 lies in its potential as a building block for drug development. Its unique combination of a spiro ring system and sulfur-based functional groups makes it an attractive candidate for designing bioactive molecules with specific pharmacological properties. Recent studies have explored its role in modulating enzyme activity and its ability to interact with biological membranes, suggesting potential applications in areas such as anti-inflammatory therapy and neurodegenerative disease treatment.

In addition to its pharmacological applications, 7-Thia-1-azaspiro[4.4]nonane, 7,7-dioxide, hydrochloride (1:1) has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property could be leveraged in the development of novel catalysts or sensors for environmental monitoring.

The synthesis and characterization of CAS No 1888976-83-7 have been documented in several peer-reviewed journals, highlighting its importance in contemporary chemical research. Researchers have also explored its reactivity under various conditions, revealing its potential as an intermediate in more complex synthetic pathways. The compound's stability under physiological conditions further enhances its suitability for biomedical applications.

In conclusion, 7-Thia-1-azaspiro[4.4]nonane, 7,7-dioxide, hydrochloride (1:1) represents a significant advancement in organic chemistry due to its versatile structure and diverse functional groups. Its applications span from drug discovery to materials science, making it a valuable compound for both academic and industrial research. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in the development of innovative chemical solutions.